![molecular formula C6H5BrO2S B1288914 5-Bromo-4-methylthiophene-2-carboxylic acid CAS No. 54796-53-1](/img/structure/B1288914.png)
5-Bromo-4-methylthiophene-2-carboxylic acid
Overview
Description
5-Bromo-4-methylthiophene-2-carboxylic acid is an organic compound that belongs to the class of thiophene carboxylic acids . These are compounds containing a thiophene ring which bears a carboxylic acid group .
Synthesis Analysis
The synthesis of 5-Bromo-4-methylthiophene-2-carboxylic acid involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . This reaction produces aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of 5-Bromo-4-methylthiophene-2-carboxylic acid is represented by the formula C6H5BrO2S . The InChI code for this compound is 1S/C6H5BrO2S/c1-3-2-4 (6 (8)9)10-5 (3)7/h2H,1H3, (H,8,9) .Chemical Reactions Analysis
Thiophene-based analogs, such as 5-Bromo-4-methylthiophene-2-carboxylic acid, have been the subject of extensive research due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-4-methylthiophene-2-carboxylic acid include a molecular weight of 221.07 . The compound is a solid at room temperature . It should be stored in a dark place, in an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Organic Semiconductor Development
5-Bromo-4-methylthiophene-2-carboxylic acid: is a valuable precursor in the synthesis of organic semiconductors. These semiconductors are crucial for developing organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . The thiophene derivatives exhibit excellent charge-carrier mobility and stability, making them suitable for flexible electronic devices .
Corrosion Inhibition
In the field of industrial chemistry, thiophene derivatives serve as effective corrosion inhibitors5-Bromo-4-methylthiophene-2-carboxylic acid can be incorporated into coatings or added to corrosive environments to prevent metal degradation, which is essential for prolonging the life of industrial machinery and infrastructure .
Pharmaceutical Drug Synthesis
Thiophene derivatives are known for their pharmacological properties. 5-Bromo-4-methylthiophene-2-carboxylic acid can be used to synthesize compounds with potential anticancer, anti-inflammatory, and antimicrobial activities. It’s a building block for creating new molecules that could lead to the development of novel medications .
Advanced Material Science
This compound is instrumental in material science for the creation of advanced materials with specific properties. For instance, it can be used to develop new polymers with enhanced thermal stability or electrical conductivity, which are valuable for various high-tech applications .
Catalysis
In catalysis, 5-Bromo-4-methylthiophene-2-carboxylic acid can be utilized to create catalysts that facilitate a variety of chemical reactions. These catalysts can be designed to improve the efficiency and selectivity of synthetic processes, which is beneficial for producing chemicals in a more sustainable and cost-effective manner .
Agrochemical Research
The compound’s derivatives can be explored for their use in agrochemicals. They may contribute to the development of new pesticides or herbicides, offering a more targeted approach to pest and weed control, thereby reducing environmental impact and improving crop yields .
Conductive Polymers
5-Bromo-4-methylthiophene-2-carboxylic acid: is also used in the synthesis of conductive polymers. These polymers are essential for creating antistatic coatings, electromagnetic interference shielding materials, and even in the development of smart textiles .
Analytical Chemistry
In analytical chemistry, thiophene derivatives can be used as reagents or functional groups in sensors and indicators. They can enhance the sensitivity and specificity of detection methods for various analytes, which is crucial for environmental monitoring and diagnostic assays .
Mechanism of Action
Target of Action
Thiophene derivatives, which this compound is a part of, have been known to exhibit a variety of biological effects .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to diverse downstream effects .
Pharmacokinetics
It is suggested that the compound has high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) is estimated to be around 2.35, which can impact its bioavailability .
Result of Action
Thiophene derivatives are known to exhibit a range of biological activities .
Safety and Hazards
The safety information for 5-Bromo-4-methylthiophene-2-carboxylic acid indicates that it has hazard statements H302-H315-H319-H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338) .
Future Directions
Thiophene-based analogs, including 5-Bromo-4-methylthiophene-2-carboxylic acid, continue to attract the interest of scientists due to their potential as biologically active compounds . They are expected to play a significant role in the development of advanced compounds with a variety of biological effects .
properties
IUPAC Name |
5-bromo-4-methylthiophene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO2S/c1-3-2-4(6(8)9)10-5(3)7/h2H,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSHPZFSEXMTXSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30619725 | |
Record name | 5-Bromo-4-methylthiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30619725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54796-53-1 | |
Record name | 5-Bromo-4-methylthiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30619725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-4-methylthiophene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.